4-(Propan-2-yl)-1,3-oxazole-5-carboxylicacid

• Molecular Formula: C7H9NO3
• Molecular Weight: 155.15 g/mol
• IUPAC Name: 4-propan-2-yl-1,3-oxazole-5-carboxylic acid
• InChI: InChI=1S/C7H9NO3/c1-4(2)5-6(7(9)10)11-3-8-5/h3-4H,1-2H3,(H,9,10)
• InChI Key: OBBQJRNJZPWLHS-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=C(OC=N1)C(=O)O

Description

4-(Propan-2-yl)-1,3-oxazole-5-carboxylic acid is a heterocyclic compound featuring a five-membered oxazole ring substituted with an isopropyl group at position 4 and a carboxylic acid group at position 5. This compound is of interest in medicinal chemistry and materials science due to its structural versatility.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-(Propan-2-yl)-1,3-oxazole-5-carboxylic acid typically involves the cyclization of appropriate precursors under specific conditions. One common method is the reaction of 2-amino-2-methylpropan-1-ol with diethyl oxalate to form the oxazole ring, followed by carboxylation to introduce the carboxylic acid group. The reaction conditions often include the use of a base such as sodium hydride or potassium carbonate and solvents like dimethylformamide (DMF) or tetrahydrofuran (THF).

Industrial Production Methods

In an industrial setting, the production of 4-(Propan-2-yl)-1,3-oxazole-5-carboxylic acid may involve continuous flow processes to enhance efficiency and yield. The use of automated reactors and optimized reaction conditions can lead to large-scale production with high purity. Catalysts and advanced purification techniques, such as crystallization and chromatography, are often employed to ensure the quality of the final product.

Chemical Reactions Analysis

Types of Reactions

4-(Propan-2-yl)-1,3-oxazole-5-carboxylic acid can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form oxazole derivatives with different functional groups.

Reduction: Reduction reactions can convert the carboxylic acid group to an alcohol or other reduced forms.

Substitution: The oxazole ring can participate in substitution reactions, where the propan-2-yl group or other substituents are replaced by different functional groups.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH₄) or sodium borohydride (NaBH₄) are frequently used.

Substitution: Reagents like halogens (e.g., chlorine, bromine) and nucleophiles (e.g., amines, thiols) are employed under conditions that may include catalysts and specific solvents.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxazole derivatives with ketone or aldehyde groups, while reduction can produce alcohols or other reduced forms of the compound.

Scientific Research Applications

4-(Propan-2-yl)-1,3-oxazole-5-carboxylic acid has a wide range of applications in scientific research:

Chemistry: It serves as a building block for the synthesis of more complex molecules and materials.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its use as a pharmaceutical intermediate and its potential therapeutic effects.

Industry: It is used in the development of advanced materials, such as polymers and coatings, due to its unique chemical properties.

Mechanism of Action

The mechanism of action of 4-(Propan-2-yl)-1,3-oxazole-5-carboxylic acid involves its interaction with specific molecular targets and pathways. In biological systems, it may act by binding to enzymes or receptors, thereby modulating their activity. The exact molecular targets and pathways can vary depending on the specific application and context of use.

Comparison with Similar Compounds

Comparison with Similar Compounds

Compound Name	CAS Number	Molecular Formula	Molecular Weight	Substituents/Features	Key Properties/Applications	References
4-(Propan-2-yl)-1,3-oxazole-5-carboxylic acid	Not provided	C₇H₉NO₃	~155.15 (calc.)	-COOH at C5, -CH(CH₃)₂ at C4	High lipophilicity; potential intermediate in drug synthesis	N/A
5-(Propan-2-yl)-1,3-oxazole-4-carboxylic acid	89006-96-2	C₇H₉NO₃	155.2	-COOH at C4, -CH(CH₃)₂ at C5	Positional isomer; similar lipophilicity, differing reactivity
2,4-Dimethyl-1,3-oxazole-5-carboxylic acid	2510-37-4	C₆H₇NO₃	141.13	-COOH at C5, -CH₃ at C2 and C4	Reduced steric bulk; higher solubility in polar solvents
4-(Difluoromethyl)-2-(4-methoxyphenyl)-1,3-oxazole-5-carboxylic acid	1803584-52-2	C₁₂H₉F₂NO₄	269.21	-COOH at C5, -CF₂H at C4, -C₆H₄-OCH₃ at C2	Enhanced metabolic stability (fluorine effect); aromatic interactions
4-Bromo-1,3-oxazole-5-carboxylic acid	Not provided	C₄H₂BrNO₃	~192.97 (calc.)	-COOH at C5, -Br at C4	Electrophilic reactivity; useful in cross-coupling reactions
4-Methyl-2-propyl-1,3-oxazole-5-carboxylic acid	113366-52-2	C₈H₁₁NO₃	169.18	-COOH at C5, -CH₃ at C4, -C₃H₇ at C2	Moderate lipophilicity; alkyl chain may improve membrane permeability
2-(2-Methyloxolan-3-yl)-4-(propan-2-yl)-1,3-oxazole-5-carboxylic acid	1712906-93-8	C₁₂H₁₇NO₄	239.27	-COOH at C5, -CH(CH₃)₂ at C4, oxolane ring at C2	Cyclic ether enhances solubility; complex stereochemistry

Key Observations:

Positional Isomerism : The 4- vs. 5-substituted carboxylic acid isomers (e.g., 4-(Propan-2-yl) vs. 5-(Propan-2-yl)) exhibit distinct electronic environments, altering acidity (pKa) and hydrogen-bonding capacity .

Substituent Effects :

• Halogenation : Bromine at C4 (CAS 4-Bromo derivative) increases electrophilicity, enabling participation in Suzuki or Ullmann couplings .
• Fluorination : The difluoromethyl group in CAS 1803584-52-2 improves metabolic stability and lipophilicity, making it suitable for drug candidates .
• Alkyl Chains : Longer chains (e.g., propyl in CAS 113366-52-2) enhance lipophilicity but may reduce aqueous solubility .

Biological Activity

4-(Propan-2-yl)-1,3-oxazole-5-carboxylic acid is a heterocyclic compound that has garnered attention in medicinal chemistry due to its diverse biological activities. This article explores its biological activity, including mechanisms of action, therapeutic potential, and relevant case studies.

Chemical Structure and Properties

The compound features an oxazole ring with a carboxylic acid group at the 5-position and a propan-2-yl substituent at the 4-position. Its molecular formula is C₉H₁₁NO₃, and it has a molecular weight of approximately 185.19 g/mol. The unique structure allows for various interactions with biological targets, enhancing its potential applications in drug discovery.

The biological activity of 4-(Propan-2-yl)-1,3-oxazole-5-carboxylic acid is primarily attributed to its ability to interact with specific enzymes and receptors. The carboxylic acid group can form hydrogen bonds, while the oxazole ring participates in various chemical interactions that modulate enzyme and receptor activity. This interaction can lead to effects such as:

• Antimicrobial Activity : The compound exhibits significant antimicrobial properties against both Gram-positive and Gram-negative bacteria.
• Anti-inflammatory Effects : It has been shown to reduce inflammation in various experimental models.
• Antitumor Activity : Preliminary studies indicate potential cytotoxic effects against cancer cell lines.

Biological Activity Overview

The following table summarizes the biological activities reported for 4-(Propan-2-yl)-1,3-oxazole-5-carboxylic acid:

Activity	Description	Reference
Antimicrobial	Effective against multiple bacterial strains, including resistant strains.
Anti-inflammatory	Reduces inflammatory markers in vitro and in vivo models.
Antitumor	Exhibits cytotoxicity against various cancer cell lines with IC₅₀ values indicating effectiveness.

Case Studies

• Antimicrobial Activity Study : A study evaluated the compound's effectiveness against Enterococcus faecium biofilms, showing promising results that suggest its potential as an antibacterial agent (IC₅₀ values were significantly lower than control compounds) .
• Cytotoxicity Assessment : In vitro tests demonstrated that 4-(Propan-2-yl)-1,3-oxazole-5-carboxylic acid exhibited selective cytotoxicity against human cancer cell lines such as HeLa (cervical cancer) and CaCo-2 (colon adenocarcinoma), with IC₅₀ values ranging from 10 to 30 µM .
• Mechanistic Insights : Research indicates that the compound's mechanism involves inhibition of key enzymes involved in inflammation and tumor progression, potentially through competitive inhibition or allosteric modulation .